Cas no 2248396-20-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate
• CAS No: 2248396-20-3
• MF: C₁₈H₁₄FNO₄
• MW: 327.306468486786
• CID: 6024280
• PubChem ID: 165727767
• Update Time: 2025-10-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516497
• 2248396-20-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate

• Inchi： 1S/C18H14FNO4/c1-11(12-6-4-5-9-15(12)19)10-16(21)24-20-17(22)13-7-2-3-8-14(13)18(20)23/h2-9,11H,10H2,1H3
• InChI Key： RZJBUVPQYHOWHM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.09068609g/mol
• Monoisotopic Mass: 327.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate (CAS No. 2248396-20-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate (CAS No. 2248396-20-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,3-dioxo-isoindole core coupled with a 3-(2-fluorophenyl)butanoate moiety, making it an intriguing subject for researchers in medicinal chemistry and material science. The fluorophenyl group introduces electronic effects that can influence reactivity, while the isoindole scaffold is known for its applications in pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend reflected in the growing number of searches for "fluorophenyl derivatives in drug discovery" and "isoindole-based bioactive molecules." This compound’s structural features align with these interests, particularly in the context of small-molecule drug development and targeted therapeutics. Researchers are increasingly exploring its potential as a protease inhibitor or enzyme modulator, given the prevalence of similar scaffolds in FDA-approved drugs.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate typically involves multi-step organic reactions, including esterification and cyclization strategies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for confirming its purity and structure. These methods are frequently searched by chemists seeking "advanced characterization of heterocyclic compounds" or "validation protocols for novel esters," underscoring the compound’s relevance in modern laboratories.

Beyond pharmaceuticals, this compound’s aromatic and electron-withdrawing properties make it a candidate for organic electronics and polymer additives. Queries like "fluorinated materials for OLEDs" and "isoindole derivatives in material science" reflect broader industrial applications. Its stability under varying conditions also positions it as a potential crosslinking agent or photoactive component in advanced coatings.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-fluorophenyl)butanoate (CAS No. 2248396-20-3) represents a versatile compound bridging medicinal chemistry and material innovation. Its design caters to contemporary research priorities, from drug design to functional materials, addressing key questions in both academic and industrial settings.